Cas no 2131783-63-4 ((6-CHLORO-2-METHOXYQUINOLIN-3-YL)BORONIC ACID)

(6-CHLORO-2-METHOXYQUINOLIN-3-YL)BORONIC ACID structure
2131783-63-4 structure
Product Name:(6-CHLORO-2-METHOXYQUINOLIN-3-YL)BORONIC ACID
CAS No:2131783-63-4
MF:C10H9BClNO3
MW:237.447361707687
CID:5737241
PubChem ID:134818921
Update Time:2023-11-10

(6-CHLORO-2-METHOXYQUINOLIN-3-YL)BORONIC ACID Chemical and Physical Properties

Names and Identifiers

    • (6-Chloro-2-methoxyquinolin-3-yl)boronic acid
    • 2131783-63-4
    • (6-Chloro-2-methoxyquinolin-3-yl)boronicacid
    • Boronic acid, B-(6-chloro-2-methoxy-3-quinolinyl)-
    • (6-CHLORO-2-METHOXYQUINOLIN-3-YL)BORONIC ACID
    • Inchi: 1S/C10H9BClNO3/c1-16-10-8(11(14)15)5-6-4-7(12)2-3-9(6)13-10/h2-5,14-15H,1H3
    • InChI Key: CPGJEZQVIHLLFM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=CC(B(O)O)=C(N=2)OC

Computed Properties

  • Exact Mass: 237.0364010g/mol
  • Monoisotopic Mass: 237.0364010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 444.5±55.0 °C(Predicted)
  • pka: 6.73±0.30(Predicted)
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